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Compound of Interest

N,N-Dimethyl-2-
Compound Name: ,
phenoxyethanamine

Cat. No.: B082504

Essential Safety and Handling Guide for N,N-
Dimethyl-2-phenoxyethanamine

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
N,N-Dimethyl-2-phenoxyethanamine (CAS No: 13468-02-5). Adherence to these procedures
is essential for ensuring personal safety and environmental protection in the laboratory.

Personal Protective Equipment (PPE)

Due to the hazardous nature of N,N-Dimethyl-2-phenoxyethanamine, as indicated by its
hazard statements, proper personal protective equipment is mandatory. This compound is
harmful if swallowed, causes skin and eye irritation, is harmful if inhaled, and may cause
respiratory irritation.[1][2]
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PPE Category

Item

Specifications and
Recommendations

Eye and Face Protection

Safety Goggles or Face Shield

Chemical safety goggles
meeting OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166 are required.
A face shield should be worn
when there is a risk of

splashing.

Hand Protection

Chemical-Resistant Gloves

Nitrile rubber gloves are
commonly recommended for
incidental splash protection
with amine compounds;
however, breakthrough can
occur in under 15 minutes for a
5-mil or greater thickness
glove.[3] Gloves should be
changed immediately upon
contact with the chemical. For
prolonged or direct contact,
consult the glove
manufacturer's specific

chemical resistance data.

Body Protection

Laboratory Coat or Chemical-

Resistant Apron

A standard laboratory coat is
required. For procedures with
a higher risk of splashes or
spills, a chemical-resistant
apron or coveralls should be

worn.

Respiratory Protection

Air-Purifying Respirator

If working outside of a certified
chemical fume hood or in an
area with insufficient
ventilation, a NIOSH-approved

air-purifying respirator with an
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organic vapor (OV) cartridge is

necessary.[1]

Operational and Disposal Plans
Engineering Controls:

» All handling of N,N-Dimethyl-2-phenoxyethanamine should be conducted in a certified
chemical fume hood to minimize inhalation exposure.

e An eyewash station and a safety shower must be readily accessible in the immediate work

area.

Experimental Protocol: Handling N,N-Dimethyl-2-
phenoxyethanamine

o Preparation: Before handling, ensure all necessary PPE is correctly donned. Prepare your
workspace within the chemical fume hood, ensuring all required equipment is present and
functioning correctly.

» Dispensing: Carefully dispense the required amount of N,N-Dimethyl-2-
phenoxyethanamine. This compound is a liquid. Use appropriate tools (e.g., micropipettes,
graduated cylinders) to ensure accuracy and minimize the risk of spills.

o Reaction/Procedure: Conduct your experimental procedure within the fume hood. Keep the
container of N,N-Dimethyl-2-phenoxyethanamine sealed when not in use.

o Post-Procedure: Upon completion of the experimental work, decontaminate any surfaces
that may have come into contact with the chemical.

Disposal Plan: Step-by-Step Guide
e Waste Collection:

o Collect all waste containing N,N-Dimethyl-2-phenoxyethanamine in a designated, leak-
proof, and chemically compatible waste container.
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o Clearly label the container with "Hazardous Waste," the full chemical name "N,N-
Dimethyl-2-phenoxyethanamine,” and any relevant hazard symbols.

e Spill Management:

o

In the event of a spill, immediately evacuate the area and ensure the space is well-
ventilated.

o Absorb the spill using an inert, non-combustible material such as vermiculite, sand, or
earth.

o Collect the absorbent material and place it in the designated hazardous waste container.

o Clean the spill area thoroughly with a suitable solvent, and collect all cleaning materials as
hazardous waste.[4]

» Final Disposal:

o Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away
from incompatible materials and sources of ignition.

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

o Do not dispose of N,N-Dimethyl-2-phenoxyethanamine down the drain or in regular
trash.[4]

Visual Safety Workflow

The following diagram outlines the decision-making process for selecting and using appropriate
PPE when handling N,N-Dimethyl-2-phenoxyethanamine.
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PPE Selection
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Caption: PPE Selection and Handling Workflow for N,N-Dimethyl-2-phenoxyethanamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling N,N-
Dimethyl-2-phenoxyethanamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082504#personal-protective-equipment-for-handling-
n-n-dimethyl-2-phenoxyethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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